Cas no 383144-14-7 (4-(2,4,5-Trimethylphenyl)-1,3-thiazole-2-carbaldehyde)

• Product Name: 4-(2,4,5-Trimethylphenyl)-1,3-thiazole-2-carbaldehyde
• CAS No: 383144-14-7
• MF: C₁₃H₁₃NOS
• MW: 231.313421964645
• CID: 3111799
• PubChem ID: 3744709
• Update Time: 2025-10-24

4-(2,4,5-Trimethylphenyl)-1,3-thiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2,4,5-Trimethylphenyl)-1,3-thiazole-2-carbaldehyde
• 383144-14-7
• AKOS005144559
• Z1037606530
• BBL021791
• STK894508
• 4-(2,4,5-Trimethylphenyl)thiazole-2-carbaldehyde

• Inchi： 1S/C13H13NOS/c1-8-4-10(3)11(5-9(8)2)12-7-16-13(6-15)14-12/h4-7H,1-3H3
• InChI Key： DSYUCPZYAKJUSU-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC(=C1)C1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 231.07178521Da
• Monoisotopic Mass: 231.07178521Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(2,4,5-Trimethylphenyl)-1,3-thiazole-2-carbaldehyde

Comprehensive Overview of 4-(2,4,5-Trimethylphenyl)-1,3-thiazole-2-carbaldehyde (CAS No. 383144-14-7)

4-(2,4,5-Trimethylphenyl)-1,3-thiazole-2-carbaldehyde (CAS No. 383144-14-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique thiazole core and trimethylphenyl substitution, serves as a versatile intermediate in the synthesis of more complex molecules. Its structural features make it particularly valuable for applications requiring high reactivity and selective functionalization, which are critical in drug discovery and advanced material development.

The growing interest in 4-(2,4,5-Trimethylphenyl)-1,3-thiazole-2-carbaldehyde is reflected in its frequent appearance in scientific literature and patent filings. Researchers are particularly intrigued by its potential role in designing novel therapeutics, especially in the context of anti-inflammatory and antimicrobial agents. The thiazole moiety, a common pharmacophore, is known for its bioactivity, while the aldehyde group offers a reactive handle for further derivatization. This dual functionality positions the compound as a key player in the development of next-generation pharmaceuticals.

In the realm of material science, 4-(2,4,5-Trimethylphenyl)-1,3-thiazole-2-carbaldehyde has been explored for its potential in creating organic semiconductors and light-emitting diodes (OLEDs). The conjugated system inherent in its structure contributes to desirable electronic properties, making it a candidate for optoelectronic applications. As the demand for sustainable materials grows, this compound's adaptability in green chemistry processes further enhances its appeal.

From a synthetic perspective, the compound's CAS No. 383144-14-7 is often searched in conjunction with terms like "efficient synthesis methods" and "scalable production." Recent advancements in catalytic reactions and microwave-assisted synthesis have streamlined its preparation, addressing challenges related to yield optimization and purity control. These innovations align with the broader industry trend toward cost-effective and environmentally friendly manufacturing techniques.

Another area of interest is the compound's potential in agrochemical formulations. Its structural motifs are being investigated for their efficacy in crop protection and pest management, particularly as alternatives to traditional pesticides. With increasing regulatory scrutiny on harmful chemicals, the search for safer and biodegradable solutions has intensified, placing 4-(2,4,5-Trimethylphenyl)-1,3-thiazole-2-carbaldehyde in the spotlight.

In summary, 4-(2,4,5-Trimethylphenyl)-1,3-thiazole-2-carbaldehyde (CAS No. 383144-14-7) represents a multifaceted compound with broad applicability across diverse scientific disciplines. Its relevance to cutting-edge research and industrial applications ensures continued exploration and innovation. As scientists and engineers seek to address global challenges in healthcare, sustainability, and technology, this compound is poised to play a pivotal role in shaping future advancements.